N-(6-methylpyridin-2-yl)-6-(4-(methylsulfonyl)piperazin-1-yl)pyridazin-3-amine

• IUPAC Name: N-(6-methylpyridin-2-yl)-6-(4-methylsulfonylpiperazin-1-yl)pyridazin-3-amine
• InChI: InChI=1S/C15H20N6O2S/c1-12-4-3-5-13(16-12)17-14-6-7-15(19-18-14)20-8-10-21(11-9-20)24(2,22)23/h3-7H,8-11H2,1-2H3,(H,16,17,18)
• InChI Key: XNTJIWDRBOOSIW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)NC2=NN=C(C=C2)N3CCN(CC3)S(=O)(=O)C
• Molecular Formula: C15H20N6O2S
• Molecular Weight: 348.4 g/mol

Description

N-(6-methylpyridin-2-yl)-6-(4-(methylsulfonyl)piperazin-1-yl)pyridazin-3-amine, also known as JNJ-42756493, is a small molecule inhibitor of the bromodomain and extra-terminal (BET) family of proteins. BET proteins are transcriptional regulators that play a key role in gene expression and are involved in a variety of diseases, including cancer, inflammation, and cardiovascular disease.

Scientific Research Applications

Synthesis and Structural Studies

N-(6-methylpyridin-2-yl)-6-(4-(methylsulfonyl)piperazin-1-yl)pyridazin-3-amine and related compounds have been the subject of various synthesis and structural studies. These studies include the synthesis of pyrazolodiazines by cyclization of N-aminodiazinium salts, which are relevant to the compound (Kasuga, Hirobe, & Okamoto, 1974). Another study involved the synthesis of sulfonamide and amide derivatives containing piperazine ring and imidazo[1,2-b]pyridazine moiety, which are closely related to the compound's structure (Bhatt, Kant, & Singh, 2016).

Medicinal Chemistry

In medicinal chemistry, derivatives of this compound have been explored for their potential biological activities. For instance, the synthesis and structure-activity relationship of (piperazin-1-yl-phenyl)-arylsulfonamides, which bear similarity to the compound, have been studied for their atypical antipsychotic properties (Park et al., 2010).

Anticancer Research

Compounds structurally related to this compound have been evaluated for their anticancer activities. For instance, the synthesis and in vitro antiproliferative activity of 2-methyl-3-(2-piperazin-1-yl-ethyl)-pyrido[1,2-a]pyrimidin-4-one derivatives against human cancer cell lines have been investigated, highlighting the potential of similar compounds in cancer treatment (Mallesha, Mohana, Veeresh, Alvala, & Mallika, 2012).

Solvatochromic Fluorescence Studies

Research on bipyridazines modified with piperazine, such as the compound , has shown their potential in solvatochromic fluorescence, which could be applied in organic solvent-sensitive films (Do, Huh, & Kim, 2009).

Novel Heterocyclic System Synthesis

This compound and its derivatives have been involved in the synthesis of new heterocyclic systems, such as pyridazino[6,1-c]pyrimido[5,4-e][1,2,4]triazine, showcasing the compound's role in advancing chemical synthesis (Akaberi, Shiri, & Sheikhi-Mohammareh, 2016).